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Compound of Interest

Compound Name: 2-Bromobutanoic acid-d6

Cat. No.: B12308115

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of 2-Bromobutanoic acid-d6. Due to the limited availability of experimental data for the
deuterated species, this guide also includes data for the non-deuterated analogue, 2-
Bromobutanoic acid, for comparative purposes. Furthermore, this document outlines
standardized experimental protocols for determining key physical properties and illustrates the
common application of 2-Bromobutanoic acid-d6 in analytical workflows.

Core Physical and Chemical Data

2-Bromobutanoic acid-d6 is the deuterated form of 2-Bromobutanoic acid, where six
hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable
tool in various research applications, particularly as an internal standard for quantitative
analysis using mass spectrometry.[1]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-Bromobutanoic
acid-d6 and its non-deuterated counterpart.
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Property

2-Bromobutanoic Acid-d6

2-Bromobutanoic Acid
(non-deuterated)

Molecular Formula

CaDeHBrO2[2]

CaH7BrO2[3]

Molecular Weight 173.0382 g/mol [2] 167.00 g/mol [4]
CAS Number 1219799-08-2[2] 80-58-0[3]
) Colorless liquid, Oily liquid[3]
Appearance Data not available 5]
Melting Point Data not available -4 °CJ[3][6]
N ) ) 99-103 °C at 10 mmHg[7][8],
Boiling Point Data not available
99 °C[6]
Density Data not available 1.567 g/mL at 25 °C[3]
Soluble in water, alcohol, and
Solubility Data not available diethyl ether. Water solubility:
66 g/L (20 °C)[3]
pKa Data not available 2.95+ 0.10[3]

Experimental Protocols

Detailed experimental data for the physical properties of 2-Bromobutanoic acid-d6 are not

readily available in the public domain. However, the following are standard, well-established

protocols that can be employed by researchers to determine these characteristics.

Melting Point Determination

The melting point of a compound is a key indicator of its purity.

o Apparatus: Melting point apparatus (e.g., Mel-Temp or Thiele tube), capillary tubes,

thermometer.[9]

e Procedure:

o Asmall, dry sample of the compound is packed into a capillary tube.[10]
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o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.[9]

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it approaches
the expected melting point.[11]

o The temperature range is recorded from the point at which the first drop of liquid appears
to when the entire sample has liquefied.[9] For pure compounds, this range is typically

narrow.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

o Apparatus: Small test tube or fusion tube, capillary tube (sealed at one end), thermometer,
heating bath (e.g., Thiele tube or aluminum block).[12][13]

e Procedure:

o A small amount of the liquid is placed in the test tube.

[e]

A capillary tube, with its sealed end uppermost, is inverted and placed into the liquid.[14]

o

The apparatus is heated gently.[15]

[¢]

As the liquid heats, air trapped in the capillary tube will be expelled, seen as a stream of
bubbles.

[¢]

The boiling point is the temperature at which, upon slight cooling, the liquid begins to be

drawn up into the capillary tube.[13]

Density Measurement

Density is the mass per unit volume of a substance.

o Apparatus: A precise analytical balance and a graduated cylinder or pycnometer.[16][17]
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e Procedure:

The mass of a clean, dry graduated cylinder is accurately measured.[17]

o

[¢]

A known volume of the liquid is added to the graduated cylinder, and the volume is
recorded.[17]

[¢]

The mass of the graduated cylinder containing the liquid is then measured.

o

The mass of the liquid is determined by subtraction, and the density is calculated by
dividing the mass by the volume.[18]

Solubility Determination

Solubility tests determine the ability of a substance to dissolve in a particular solvent.

o Apparatus: Test tubes, vortex mixer (optional), a selection of solvents (e.g., water, ethanol,
diethyl ether).

e Procedure:

o Asmall, accurately weighed amount of the solute (e.g., 2-Bromobutanoic acid-d6) is
placed in a test tube.[19]

o A known volume of the solvent is added in small increments.[20]

o The mixture is agitated vigorously after each addition until the solute is completely
dissolved or it is clear that it is insoluble.[21][22]

o The solubility can be expressed qualitatively (soluble, partially soluble, insoluble) or
guantitatively (e.g., in g/L or mol/L). For carboxylic acids, solubility in aqueous bases like
5% sodium bicarbonate or 5% sodium hydroxide can also be tested to confirm the acidic
functional group.[23]

Mandatory Visualization
Application in Quantitative Analysis
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2-Bromobutanoic acid-d6 is primarily utilized as an internal standard in quantitative analytical
methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid
chromatography-mass spectrometry (LC-MS).[1] Its chemical properties are nearly identical to
the non-deuterated analyte, but its increased mass allows it to be distinguished by the mass
spectrometer. This co-elution and similar ionization behavior enable correction for variations
during sample preparation and analysis, leading to more accurate and precise quantification.
[24]

The following diagram illustrates a typical workflow for the use of 2-Bromobutanoic acid-d6 as
an internal standard in a quantitative LC-MS analysis.
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Caption: Workflow for quantitative analysis using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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